Cas no 56405-37-9 (2-methyl-3-(3-sulfonatopropyl)-1,3-benzothiazol-3-ium)

• Product Name: 2-methyl-3-(3-sulfonatopropyl)-1,3-benzothiazol-3-ium
• CAS No: 56405-37-9
• MF: C₁₁H₁₃NO₃S₂
• MW: 271.355820417404
• CID: 373823
• PubChem ID: 91839
• Update Time: 2025-04-19

2-methyl-3-(3-sulfonatopropyl)-1,3-benzothiazol-3-ium Chemical and Physical Properties

Names and Identifiers

• Benzothiazolium,2-methyl-3-(3-sulfopropyl)-, inner salt
• 2-METHYL-3-(3-SULFOPROPYL)BENZOTHIAZOLIUM BETAINE
• 2-METHYL-3-SULFOPROPYL BENZOTHIAZOLIUM INNER SALT
• 3-(2-methyl-1,3-benzothiazol-3-ium-3-yl)propane-1-sulfonate
• EINECS 260-157-8
• N-sulphopropyl-2-methylbenzothiazole
• 2-methyl-3-(3-sulfonatopropyl)-1,3-benzothiazol-3-ium
• ZF62R49CAC
• 2-Methyl-3-(gamma-sulfopropyl)benzothiazolium hydroxide inner salt
• 3-(2-Methylbenzo[d]thiazol-3-ium-3-yl)propane-1-sulfonate
• CHEMBL2393323
• 2-Methyl-3-(3-sulphonatopropyl)benzothiazolium
• 3-(2-methyl-1,3-benzothiazol-3-ium-3-yl)propane-1-sulphonate
• AKOS000507303
• 3-(2-methylbenzothiazol-3-yl)propanesulfonic acid
• Benzothiazolium, 2-methyl-3-(3-sulfopropyl)-, hydroxide, inner salt
• LCZC1806
• Benzothiazolium, 2-methyl-3-(3-sulfopropyl)-, inner salt
• 56405-37-9
• UNII-ZF62R49CAC
• NS00053780
• FT-0700833
• SCHEMBL3191317
• DTXSID2069105
• 3-(3-SULFOPROPYL)-2-METHYLBENZOTHIAZOLIUM, INNER SALT
• MFCD00044132
• Z56790583

• Inchi： 1S/C11H13NO3S2/c1-9-12(7-4-8-17(13,14)15)10-5-2-3-6-11(10)16-9/h2-3,5-6H,4,7-8H2,1H3
• InChI Key： XSEOLEIVLCYZQR-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2[N+](=C1C)CCCS(=O)(=O)[O-]

Computed Properties

• Exact Mass: 271.03400
• Monoisotopic Mass: 271.034
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 97.7Ų

Experimental Properties

• Color/Form: Gray white crystalline powder
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 97.70000
• LogP: 2.51330